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Compound of Interest

Methyltriphenylphosphonium
iodide-d3

Cat. No. B028801

Compound Name:

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for the use of Methyltriphenylphosphonium iodide-d3, including operational and
disposal plans.

Chemical Identifier:

Name: Methyltriphenylphosphonium iodide-d3

Synonyms: (Methyl-d3)triphenylphosphonium iodide

CAS Number: 2065-66-9 (for non-deuterated)

Molecular Formula: CioH1sD3IP

Molecular Weight: 407.26 g/mol

Primary Hazards:

o Causes skin irritation.[1][2]

o Causes serious eye irritation.[1][2]
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e May cause respiratory irritation.[1][2]

e Prolonged exposure to iodides may produce "iodism" in sensitive individuals, with symptoms
including skin rash, running nose, headache, and irritation of the mucous membrane.[2]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment (PPE) for handling
Methyltriphenylphosphonium iodide-d3.

Protection Type Specification Source(s)

Chemical safety goggles or a
) face shield conforming to
Eye and Face Protection [31[4]
OSHA's 29 CFR 1910.133 or

European Standard EN166.

Wear appropriate protective
gloves (e.g., nitrile or

Hand Protection neoprene) to prevent skin [11[5]
exposure. Gloves must be

inspected prior to use.

Wear a lab coat, apron, or
Body Protection coveralls to prevent skin [3114]

exposure.

Use a NIOSH/MSHA or
European Standard EN 149

Respiratory Protection approved respirator if working [31[41[5]
outside of a fume hood or if

dust/vapors are generated.

Experimental Protocols: Safe Handling and Disposal

Engineering Controls:

» Work in a well-ventilated area, preferably in a certified chemical fume hood.[5]
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e Ensure that eyewash stations and safety showers are close to the workstation location.[6]

Handling Procedures:

o Preparation: Before handling, ensure all required PPE is donned correctly.

e Chemical Handling:

[e]

Avoid contact with skin, eyes, and clothing.[2]

o

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

[¢]

Use only the amount of material required for the experiment to minimize waste and
potential exposure.[5]

[¢]

When transferring, use techniques and equipment that minimize the generation of dust or
aerosols.

o Storage:

o Keep the container tightly closed in a dry and well-ventilated place.[2]

o Store in a cool place, away from direct sunlight and incompatible materials such as strong
oxidizing agents.[3][6]

First Aid Measures:
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Exposure Route

First Aid Procedure

Source(s)

Inhalation

Move the person into fresh air.
If not breathing, give artificial
respiration. Consult a

physician.

[2](6]

Skin Contact

Wash off with soap and plenty

of water. Consult a physician.

[2]

Eye Contact

Rinse thoroughly with plenty of
water for at least 15 minutes

and consult a physician.

[2][6]

Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water.

Consult a physician.

[2][6]

Spill and Disposal Plan:

Spill Cleanup:

o Ensure adequate ventilation and evacuate personnel to safe areas.[1]

o Wear appropriate personal protective equipment during cleanup.[4]

» For solid spills, pick up and arrange disposal without creating dust. Sweep up and shovel.[1]

For liquid spills, soak up with inert absorbent material.[2]

» Place the spilled material into a suitable, closed container for disposal.[1][2]

e Do not let the product enter drains.[1][2]

Waste Disposal:

» Dispose of unused product, residues, and contaminated materials as hazardous waste.[2]
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» Contact a licensed professional waste disposal service to dispose of this material.[1]
o Contaminated packaging should be disposed of as unused product.[1]

Workflow Diagram

The following diagram outlines the standard operating procedure for the safe handling of
Methyltriphenylphosphonium iodide-d3.
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Caption: Safe handling workflow for Methyltriphenylphosphonium iodide-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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